1-(4-Aminobenzenesulfonyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(4-aminophenyl)sulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C12H16N2O4S/c13-10-3-5-11(6-4-10)19(17,18)14-7-1-2-9(8-14)12(15)16/h3-6,9H,1-2,7-8,13H2,(H,15,16)
• InChI Key: GAGYZNBUGHVVSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)N)C(=O)O
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol
• CAS RN: 606097-80-7

Description

1. Introduction "1-(4-Aminobenzenesulfonyl)piperidine-3-carboxylic acid" is a chemical compound with potential applications in various fields, including pharmaceuticals and chemistry. This compound, characterized by its unique molecular structure, has been the subject of several studies focusing on its synthesis, molecular structure, chemical reactions, and physical and chemical properties.

2. Synthesis Analysis The synthesis of related piperidine derivatives often involves multiple steps, including the reaction of piperidine with sulfonyl chlorides and subsequent modifications. For example, Rehman et al. (2018) described the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which involve reactions with sulfonyl chlorides and other reagents (Rehman et al., 2018).

3. Molecular Structure Analysis Molecular structure analysis of related compounds typically involves X-ray diffraction and NMR spectroscopy. For example, Delgado et al. (2001) analyzed the crystal structure of 4-piperidiniocarboxylate, highlighting the chair conformation of the piperidine ring and the equatorial position of the carboxylate group (Delgado et al., 2001).

4. Chemical Reactions and Properties The chemical reactivity of compounds like "1-(4-Aminobenzenesulfonyl)piperidine-3-carboxylic acid" often involves reactions with various organic and inorganic reagents. For instance, Patel and Agravat (2009) explored the reactivity of similar compounds with various reagents, leading to the synthesis of diverse derivatives (Patel & Agravat, 2009).

Scientific Research Applications

Anticancer Potential

1-(4-Aminobenzenesulfonyl)piperidine-3-carboxylic acid derivatives demonstrate promising anticancer properties. Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole synthesized from related compounds showed significant anticancer activity in vitro, indicating potential for therapeutic applications (Rehman et al., 2018).

Antimicrobial Studies

Compounds synthesized from 1-(4-Aminobenzenesulfonyl)piperidine-3-carboxylic acid and its derivatives exhibited considerable antibacterial and antifungal activities. This includes pyridine derivatives which were found to have substantial antimicrobial properties, suggesting potential use in treating infections (Patel & Agravat, 2009).

Catalysis in Organic Synthesis

The compound has been used in the synthesis of complex organic molecules. For example, Piperidine-4-carboxylic acid (PPCA) functionalized nanoparticles have been utilized as novel catalysts in the efficient synthesis of dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives (Ghorbani‐Choghamarani & Azadi, 2015).

Crystallographic Studies

The compound's derivatives have also been studied for their crystal structures and hydrogen-bonding patterns, contributing to the understanding of molecular interactions and assembly (Smith, Wermuth, & Sagatys, 2011).

Enzyme Inhibition

It's been used in the synthesis of matrix metalloproteinase inhibitors, which are crucial in the treatment of various diseases, including cancer (Pikul et al., 2001).

Safety and Hazards

The compound is considered hazardous and has several safety precautions associated with it. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).